N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(p-tolyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(4-methylphenyl)oxamide
• InChI: InChI=1S/C22H28N4O2/c1-15-5-8-18(9-6-15)24-22(28)21(27)23-14-20(25(2)3)16-7-10-19-17(13-16)11-12-26(19)4/h5-10,13,20H,11-12,14H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key: OCLWYMOPCOYBBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N(C)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(p-tolyl)oxalamide, also known as DMXAA or Vadimezan, is a synthetic compound that has been extensively studied for its potential anticancer properties. DMXAA was initially developed as an antiviral agent, but it was later found to exhibit potent antitumor activity.

Scientific Research Applications

Organic Synthesis and Catalysis

Compounds featuring complex amide structures and dimethylamino groups have been utilized in organic synthesis, including palladium-catalyzed carbonylation reactions. For instance, dimethylformamide serves as an efficient source of carbon monoxide and dimethylamine in palladium-catalyzed aminocarbonylation of aryl bromides to produce aryl amides in good yields (Wan, Alterman, Larhed, & Hallberg, 2002). This suggests potential utility in synthetic organic chemistry for the synthesis of complex molecules.

Pharmaceutical Research

Compounds with dimethylamino groups have been explored for their pharmacological properties, such as neurokinin-1 receptor antagonism, indicating potential applications in drug discovery and development. A study highlighted an orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral administration, showcasing the versatility of such compounds in therapeutic contexts (Harrison et al., 2001).